The continuous monitoring of antipsychotic drug release in the patient undergoing treatment is significant for dose monitoring. Hence, as a part of treatment, frequent blood tests are required to detect the drug level. In this context, the development of a miniaturized POC (Point-of-Care) Electrochemical sensing platform plays a significant role. The present work demonstrates the realization of a paper-based electrochemical sensing device for sensing of antipsychotic drug Clozapine (CLZ). A commercial Toray paper was used as a base electrode that showed high conductivity, mechanical strength, and gas permeability, hence appropriate for electrochemical sensing. Toray fibrous carbon electrodes were used for the sensing of CLZ. The CO2 laser system with optimized speed (6.5 %) and power (4.5 %) was efficiently used to fabricate a simple, low-cost, and miniaturized Toray paper electrochemical device (TPED). The electrode surface was characterized using scanning electron microscopy, which showed a high porous gas diffusion layer with denser carbon. Cyclic Voltammetry (CV) and Chronoamperometry (CA) techniques were used to study the electrochemical characterization of the CLZ. The analytical performance of TPED was validated by sensing various concentrations of CLZ in a linear range from 0.5 µM to 5 µM with a Limit of detection (LoD) of 0.5 µM and a Limit of Quantification (LoQ) of 1.69 µM using cyclic voltammetry and the linear from 0.5 µM to 5 µM with a limit of detection (LoD) of 0.01 µM and Limit of Quantification (LoQ) of 0.05 µM using chronoamperometry techniques. Furthermore, the interference mitigation of TPED was examined with other biomolecules. Finally, the practicability of TPED was tested by performing a real sample analysis in blood serum. Based on the analytical performance, it was confirmed that the fabricated device has the ability to be applied in biomedical applications for drug sensing in point-of-care testing.

The detection of microspheres in inertial confinement fusion (ICF) experiments is essential for achieving successful ignition. However, the ICF microsphere surface is easily damaged by the current manipulation devices due to hard contact. To overcome this issue and achieve non-destructive manipulation of ICF microspheres, a novel mode-switching-based piezoelectric acoustic tweezer is proposed in this paper. Six piezoelectric plates are employed to excite three bending vibration modes of the acoustic tweezer, thereby establishing standing wave acoustic fields with different wavelengths within the water medium of the acoustic tweezer. The ICF microspheres is placed on the water surface, and the acoustic forces and lateral hydrodynamic forces acting on it can be adjusted by switching the vibration modes of the acoustic tweezer. This enables non-destructive long-distance transport and precise positioning of the microspheres. Following the completion of the detection process, the ICF microspheres with different surface qualities are trapped in different collection pockets for classification. This paper begins by presenting a theoretical calculation of the acoustic field generated by the vibrator’s vibration and an analysis of the forces acting on the floating ICF microsphere. Based on the theoretical analysis results, the structure and the vibration modes of the acoustic tweezer are then designed. Next, the moving trajectories of the ICF microspheres driven by the proposed acoustic tweezer are calculated using the finite element method. Finally, vibration test and ICF microsphere manipulation experiments are carried out on the acoustic tweezer. The results of theoretical analysis, simulation calculation, and experiments are well-matched, verifying the correctness of the device design and the feasibility of the manipulation method. The proposed acoustic tweezer based on acoustic-liquid interaction has the advantages of non-destructive, high accuracy, and simple structure, exhibiting great potential for application in the field of ICF microspheres detection.

In this article, a scandium-doped aluminum nitride (Sc0.2Al0.8N) piezoelectric micromachined ultrasound transducer (PMUT) array for underwater imaging is presented. The reported PMUT array integrates a transmitter and a receiver in one transduction cell, in which the outer top electrode is used for transmitting while the inner top electrode is employed for simultaneously receiving ultrasonic waves, respectively. A 7 × 8 transduction cell array with characteristic size of 500μm is designed in a bioinspired honeycomb architecture and developed based on a piezoelectric on silicon-on-insulator (SOI) platform. The top electrode of the transduction cell is split into the outer and inner sections with the optimized size ratio for achieving transceiver integration in one cell. The fabricated PMUT array exhibits a transmit sensitivity of 146.59 dB (re: 1 μPa/V), and a receive sensitivity of −173.70 dB (re: 1 V/μPa) at its resonant frequency of around 150 kHz in water. In order to demonstrate the feasibility of underwater imaging, the PMUT array and its signal conditional circuits are packaged using an acoustically transparent material. Ultrasonic pulse-echo imaging with the developed PMUT array is demonstrated without implementation of a switching circuit to separate the transmit and reflected signals, due to the transceiver integration approach proposed in our work. This work demonstrates the feasibility of underwater imaging for the transceiver integrated PMUT array, which has great commercial value for minimized and portable underwater imaging.

An autonomous swimmer with the acoustic propulsion system is proposed and evaluated in novel area of acoustofluidic actuation. The ultrasonic transducer has the same or higher propulsion power with the nanometer/micrometer vibration amplitude and the MHz/kHz frequency, compared with the locomotion of jellyfish body. The sound pressure and flow velocity measurements demonstrate the higher-pressure gradient and fluid downstream to investigate the acoustic propulsion force generated by pushing the surrounding water rearward. The performance of acoustic propulsion system is thus evaluated based on the sound pressure and flow velocity measurements equivalently. The vibration distributions in the transducer surface exhibit a ripple effect and gradually decayed from the center to the edge. The radial distributions of the sound pressure and flow velocity in water match the surface vibration amplitudes for thickness-vibration-mode. Based on the investigation of two thickness-vibration-mode PZT disc transducers, the longitudinal sound pressure and flow velocity in the normal direction result in ZSP force. The power radiated by the longitudinal vibration on the surface of the transducer is shown to be the main cause of the propulsion power. The propulsion calculation with vibration velocity is studied to evaluate the propulsion force. For an input power, the acoustic propulsion system with a higher Q-factor transducer has better performance. Autonomous underwater acoustic propulsion systems have a small size, high power density, and a simple structure, making them suitable for pipeline robots, endovascular microrobots, and underwater drones.

Flexible strain sensors are widely used in wearable applications such as human motion and health detection, but it is challenging to prepare sensors with excellent performance, such as a wide sensing range and high sensitivity with a simple process and low cost. By taking the advantages of the electrostatic spinning technique that can prepare micro-structured films with fibrous porous networks, and this paper investigated the effect of the distance between the electrostatic spinning needle and the collection drum on the mechanical properties of the PU films produced. Then, the most mechanically excellent three-dimensional porous PU fiber film was selected as the substrate, and Carbon Black (CB) particles were selected as the conductive filler to prepare the CB/PU/Ecoflex strain sensor (CPESS) with a three-dimensional porous fiber network structure by spraying CB on the PU fiber film for the sensitive layer and applying a layer of biocompatible Ecoflex on the surface as the encapsulation layer. Owing to the substrates of this three-dimensional network microstructure with excellent mechanical properties such as high Young's modulus and elongation at break, the CPESS has an excellent sensing performance, with a detection range of 200 %, a sensitivity of up to 1443.95, rapid dynamic response of 50 ms, a low detection limit of (0.3 % strain), favorable repeatability, and excellent dynamic response at a large-scale tensile strain of 150 % − 200 %. The CPESS can be used to detect human joint movements and fine motion changes, and it exhibits great potential for smart wearable applications.

Bio-origin materials are promising for encouraging the development of low-cost and non-toxic electronic technologies. Therefore, it is of utmost importance to unravel the structure to property relationships in bio-based electronic devices. In this study, we report the performance investigation of the chitosan-based diodes as a function of chitosan thickness using the device structure of Ag/Chitosan/p-Si. The experimental measurements disclose that the electrical characteristics of the devices are is strongly dependent on the thickness of chitosan layer. Herein, the device with 49 nm thick chitosan layer exhibits remarkable rectification properties with a high rectification ratio (RR) of 1300 at ± 5 V, a low ideality factor (n) of 2.89, a large barrier height (∅B) of 0.83 eV and a relatively low leakage current (Io) of 9.23 nA. Besides, the series resistance values of the devices are also analyzed using Cheung’s and Norde’s approximations. The main goal of this work is to pave the way for the widespread use of nature-inspired materials in the electronics industry and to shed light on the production of high-performance bio-based diodes.

SF6 is widely used in insulation and arc extinguishing due to its excellent insulation performance. The detection of its decomposed gases can help us to effectively identify the types of internal malfunctions in gas-insulated switchgear (GIS). Based on the Density functional theory (DFT), the adsorption performance of intrinsic MoTe2 and Sc-doped MoTe2 (Sc-MoTe2) on four gases (SO2, H2S, SO2F2, SOF2) from SF6 decomposition were studied in this paper. The calculation results indicate that the intrinsic MoTe2 monolayers have weak adsorption capacity and low adsorption energy (Ead) for SF6 decomposition gas products, which are all physical adsorption and with small transfer charge. However, the adsorption ability of MoTe2 monolayer film to SF6 decomposition gas products is significantly enhanced after doping the Sc atom. The adsorption energy is changed into chemical adsorption, and the amount of transferred charge in the adsorption process is significantly increased. Therefore, the adsorption performance of Sc-MoTe2 for four gas products (SO2, H2S, SO2F2, SOF2) from SF6 decomposition are obviously superior to intrinsic MoTe2. The results are helpful to further explain the sensing mechanism of gases in MoTe2, and establish a foundation for the sensor based on MoTe2 to detect SF6 decomposition gases.

In this research, we present a simple but novel bidirectional shape memory alloy (SMA) actuator, which can be used directly to actuate compliant rotary joints of small bio-inspired robots. Our actuator is composed of a SMA wire, an axis of rotation, and two supporting elements. The single SMA wire in a particular double bend shape is used as an actuating unit to provide forward and backward rotating rotation without any additional hardware such as transmission mechanisms or antagonistic force elements. The SMA wire is symmetrically wounded around the axis of rotation in double bend shape. Supporting elements are used to support shape, motion, and force of the actuator. In this actuator, forward rotation is generated by agonistic force of the SMA during heating. This forward rotation is then reversed by recovery force of the double bend-shaped SMA during cooling. The SMA actuator is fabricated as designed. Mechanical and thermal characteristics of the actuator are then investigated considering displacements, speeds, temperature, and torque. Our characterization results validate our actuator design. These results can be used to determine operating scenarios for the actuator. In this case, we suggest using the moderate displacement range from 0 to 30 degrees for relatively faster and safer actuator operation. Finally, trajectory tracing capability of the SMA actuator is experimentally verified by applying PID and sliding-mode controllers in ideal and non-ideal scenarios. In our experiments, we successfully achieved trajectory tracking with small errors (1.7 % ∼ 2.4 %) for desired sinusoidal inputs with 20-degree magnitude.

The production of microlenses with complex geometries that can be seamlessly integrated into microsystems and photonic devices presents a formidable challenge. In this study, we introduce a novel method for fabricating complex free-form microlenses and miniature microscope objectives that are readily integrable into microsystems. This approach combines 3D printed molds, using direct laser writing two-photon polymerization, and soft lithography techniques to create compound microlenses with exceptional design flexibility. The optical performance of these lenses was found to be in excellent agreement with theoretical simulations. Furthermore, we demonstrate the ability to combine multiple lenses to produce complex micro-optical imaging objectives with magnifications ranging from 3× to 10×. Occupying a very small footprint of just a few mm2, these objectives exhibit high optical quality with minimal levels of aberration. Our results highlight the potential of this new technology for the rapid, accurate, and cost-effective fabrication of sophisticated micro-optical components, which can be readily integrated into microsystems, photonic devices, and sensors. This approach represents an exciting avenue for the development of high-performance micro-optical systems, and holds tremendous promise for advancing research across numerous scientific disciplines.

In this paper, we explore the design and evaluation method of the three-degrees-of-freedom double objective-lenses microsuspension actuators to guide the steps of design, evaluation, measurement and verification of the actuator. Further, we apply a dynamic model of the actuator in time domain and a simplified servo control mathematical model based on the second Lagrange equation. Given that the traditional microsuspension actuator design method is always ambiguous, we propose an design and evaluation method to guide the design process when there are multiple complex parameters. According to the design and evaluation method, the prototype is designed and accomplished, the dynamic characteristics of the prototype are measured, and the control simulation is carried out to verify the double objective-lenses microsuspension actuators could be controlled to compensates micro servo error of optical storage system timely and quickly. Results demonstrate that the design and evaluation method can effectively guide the design process of the microsuspension actuator. Also, the control system based on a lag-lead controller verifies the servo performance of double objective-lenses microsuspension actuator.